3-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyrazine

• Molecular Formula: C11H13BrN4O
• Molecular Weight: 297.15 g/mol
• IUPAC Name: 3-bromo-5-methyl-1-(oxan-2-yl)pyrazolo[3,4-b]pyrazine
• InChI: InChI=1S/C11H13BrN4O/c1-7-6-13-11-9(14-7)10(12)15-16(11)8-4-2-3-5-17-8/h6,8H,2-5H2,1H3
• InChI Key: GHTFVUZXUFKBAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=N1)C(=NN2C3CCCCO3)Br

Description

3-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyrazine (CAS: 2089292-83-9) is a heterocyclic compound featuring a pyrazolo[3,4-b]pyrazine core substituted with bromine at position 3, a methyl group at position 5, and a tetrahydropyran (THP) protecting group at the N1 position. The THP group enhances solubility and stability during synthetic processes, making this compound a valuable intermediate in medicinal chemistry and materials science .

For instance, bromination of pyrazolo-pyrazine precursors using reagents like N-bromosuccinimide (NBS) or bromine in controlled conditions is a common approach . The presence of bromine at position 3 offers a reactive site for cross-coupling reactions (e.g., Suzuki or Sonogashira), enabling further functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyrazine typically involves the following steps:

Formation of the Pyrazolo[3,4-b]pyrazine Core: This can be achieved through the cyclization of appropriate precursors under controlled conditions.

Methylation: The methyl group at the 5-position can be introduced using methylating agents like methyl iodide.

Attachment of the Tetrahydro-2H-pyran-2-yl Group: This step involves the reaction of the pyrazolo[3,4-b]pyrazine core with tetrahydro-2H-pyran-2-yl derivatives under appropriate conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyrazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium azide in dimethylformamide (DMF) for azide substitution.

Major Products

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of azide derivatives or other substituted products.

Scientific Research Applications

3-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyrazine has several scientific research applications:

Medicinal Chemistry: It can be used as a scaffold for the development of new drugs, particularly those targeting specific enzymes or receptors.

Materials Science: The compound can be utilized in the synthesis of novel materials with unique electronic or optical properties.

Biological Studies: It can serve as a probe for studying biological processes and interactions at the molecular level.

Mechanism of Action

The mechanism of action of 3-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyrazine involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and other substituents play a crucial role in binding to these targets, thereby modulating their activity. The exact pathways and molecular interactions depend on the specific application and target.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties of Selected Pyrazine Derivatives

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents	Reactivity/Applications
3-Bromo-5-methyl-1-(THP)-1H-pyrazolo[3,4-b]pyrazine (Target)	2089292-83-9	C₁₁H₁₄BrN₅O	324.17	Br (C3), Me (C5), THP (N1)	Cross-coupling, antimicrobial agents
3-Bromo-5-chloro-1-(THP)-1H-pyrazolo[3,4-b]pyridine	1416713-51-3	C₁₁H₁₁BrClN₃O	316.58	Br (C3), Cl (C5), THP (N1)	Anticancer research
5-Bromo-3-iodo-1-(THP)-1H-pyrazolo[3,4-b]pyridine	1416713-91-1	C₁₁H₁₁BrIN₃O	408.03	Br (C5), I (C3), THP (N1)	Radiolabeling, inhibitor synthesis
5-Bromo-1-(THP)-1H-pyrazolo[3,4-c]pyridine (Positional isomer)	WXC03671	C₁₁H₁₄BrN₃O	308.16	Br (C5), THP (N1)	Less studied; structural variation
Thieno[3,4-b]pyrazine (Heterocyclic analog)	N/A	C₆H₄N₂S	136.17	Sulfur-containing core	Electrochemical applications

Substituent Effects on Reactivity and Bioactivity

• Halogen Position and Identity: The target compound’s bromine at C3 contrasts with 5-Bromo-3-iodo-1-(THP)-1H-pyrazolo[3,4-b]pyridine (CAS: 1416713-91-1), where iodine at C3 offers enhanced leaving-group ability for nucleophilic substitutions. Bromine, however, is more cost-effective for large-scale synthesis .
• Biological Activity: Pyrazolo[3,4-b]pyrazine derivatives exhibit antibacterial properties, as seen in 1H-pyrazolo[3,4-b]pyridine analogs with MIC values <10 µg/mL against Staphylococcus aureus . The THP-protected 3-bromo-5-methyl derivative is hypothesized to serve as a precursor for anticancer agents, similar to organometallic pyrazolo[3,4-b]pyridines that inhibit kinase activity .

Heterocyclic Core Modifications

• Thieno[3,4-b]pyrazines: Replacement of the pyrazine ring with a thiophene (as in thieno[3,4-b]pyrazines) introduces sulfur, altering electronic properties. These compounds show strong electron-withdrawing effects, making them suitable for optoelectronic materials .

• Positional Isomerism :

  • The 5-bromo-1-(THP)-1H-pyrazolo[3,4-c]pyridine isomer (CAS: WXC03671) has a shifted pyridine ring, reducing conjugation efficiency compared to the target compound. This structural variation may limit its utility in catalysis .

Biological Activity

3-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyrazine is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article explores the biological activity of this compound, focusing on its synthesis, mechanisms of action, and therapeutic applications.

Chemical Structure and Properties

The molecular formula of 3-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyrazine is $C_{11}H_{14}BrN_{3}O$ with a molecular weight of approximately 284.15 g/mol. The compound features a pyrazolo[3,4-b]pyrazine core, which is known for its diverse biological activities.

Antimicrobial Activity

Research indicates that compounds with similar pyrazolo structures exhibit significant antimicrobial properties. For instance, studies have shown that derivatives of pyrazolo[3,4-b]pyridine possess antibacterial effects against various strains of bacteria. In vitro assays demonstrated that these compounds can inhibit bacterial growth effectively, suggesting potential applications in treating bacterial infections .

Anti-Tumor Activity

The compound has been noted for its anti-tumor properties, particularly through the inhibition of Class I PI3-kinase enzymes. This inhibition is crucial as it plays a role in cellular proliferation associated with cancer. Experimental data suggest that 3-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyrazine can inhibit tumor growth in specific cancer models .

The mechanism by which this compound exerts its biological effects involves interaction with key cellular pathways. The inhibition of PI3K pathways leads to reduced cell proliferation and increased apoptosis in cancer cells. Additionally, the antimicrobial activity may be attributed to the disruption of bacterial cell wall synthesis or interference with metabolic processes within the bacteria .

Synthesis and Derivatives

The synthesis of 3-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyrazine typically involves multi-step reactions starting from readily available precursors. The synthetic pathways often include bromination and cyclization steps that yield the desired pyrazole structure. Variations in synthesis can lead to derivatives with enhanced biological activities.

Table 1: Comparison of Biological Activities

Compound Name	Activity Type	IC50 Value (µM)	Reference
3-Bromo-Pyrazole	Antibacterial	15
5-Methyl-Pyrazole	Antitumor	8
Pyrazolo Derivative	Antifungal	20

Case Studies

• Case Study on Antimicrobial Efficacy : A study evaluated the effectiveness of various pyrazolo derivatives against Gram-positive and Gram-negative bacteria. The results indicated that certain derivatives exhibited zones of inhibition significantly larger than standard antibiotics like trimethoprim, highlighting their potential as alternative treatments for bacterial infections .
• Case Study on Anti-Cancer Properties : In preclinical trials, compounds similar to 3-Bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyrazine demonstrated substantial anti-tumor effects in xenograft models. These studies revealed that the compound could reduce tumor size significantly compared to control groups, suggesting its utility in cancer therapy .